Cas no 958890-06-7 (3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine)

• Product Name: 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine
• CAS No: 958890-06-7
• MF: C₁₂H₇Br₅N₂O
• MW: 594.716778993607
• CID: 4723304
• Update Time: 2025-05-20

3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine
• 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromoaniline

• Inchi： 1S/C12H7Br5N2O/c13-5-1-4(2-6(14)10(5)18)20-12-8(16)3-7(15)11(19)9(12)17/h1-3H,18-19H2
• InChI Key： DUGCLPHARFERQZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1OC1C=C(C(=C(C=1)Br)N)Br)Br)Br)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 325
• Topological Polar Surface Area: 61.3

Additional information on 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine

Professional Introduction to Compound with CAS No. 958890-06-7 and Product Name: 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine

The compound with the CAS number 958890-06-7 and the product name 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework and functional groups, has garnered considerable attention due to its potential applications in drug development and molecular imaging. The presence of multiple bromine atoms and an amino group at specific positions on the benzene ring imparts distinct chemical properties that make it a valuable candidate for further exploration.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The bromine atoms in 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine contribute to its high lipophilicity and metabolic stability, which are critical factors in drug design. These attributes enhance the compound's ability to interact with biological targets, making it a promising candidate for developing novel therapeutic agents. Moreover, the amino group at the para position relative to one of the bromine substituents allows for further functionalization via coupling reactions, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In the realm of drug discovery, 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine has been investigated for its potential role in addressing various diseases. Its structural motif is reminiscent of known bioactive molecules that target enzymes and receptors involved in cancer progression and inflammation. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are pivotal in regulating cellular processes. The bromine atoms' electron-withdrawing effect can modulate the electronic properties of the aromatic ring, influencing binding affinity and selectivity.

The synthesis of 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key step involves the nucleophilic substitution of a halogen atom on a brominated phenol derivative with an amine group. Advanced catalytic systems have been employed to optimize this transformation, minimizing side reactions and improving overall efficiency. These synthetic methodologies align with current trends in green chemistry, emphasizing sustainable practices and reducing waste.

Advances in analytical techniques have enabled researchers to thoroughly characterize 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its structure and conformational dynamics. These data are crucial for understanding how the compound interacts with biological targets and for predicting its pharmacokinetic behavior. High-resolution imaging techniques have also been utilized to study its distribution within cellular environments.

The potential applications of 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using halogenated aromatic compounds as probes for biochemical assays and as building blocks for materials with unique electronic properties. The high reactivity of the amino group allows for conjugation with biomolecules such as antibodies or peptides, facilitating targeted drug delivery systems. Additionally, the compound's ability to emit fluorescence upon certain stimuli makes it suitable for use in bioimaging applications.

Future research directions include exploring derivatives of 3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine that exhibit enhanced bioactivity or improved pharmacokinetic profiles. Structural modifications can be tailored to fine-tune interactions with specific biological targets while maintaining overall chemical stability. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion,3-(4-Amino-3,5-dibromophenoxy)-2,4,6-tribromobenzenamine represents a fascinating compound with significant potential in chemical biology and pharmaceutical development. Its unique structural features and functional groups make it a valuable tool for studying disease mechanisms and designing novel treatments. As research continues to evolve,958890-06-7 will undoubtedly play a pivotal role in advancing our understanding of molecular interactions and improving human health.